Cas no 5406-86-0 (4-tert-Butylphenethanol)

• Product Name: 4-tert-Butylphenethanol
• CAS No: 5406-86-0
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• MDL: MFCD00236023
• CID: 45822
• PubChem ID: 79410
• Update Time: 2025-04-18

4-tert-Butylphenethanol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butyl)phenyl)ethanol
• 2-(4-tert-butylphenyl)ethanol
• 4-Tert-Butylphenethyl Alcohol
• P-tert-Butyl Phenethyl Alcohol
• Phenethylalcohol, p-tert-butyl- (8CI)
• NSC 5319
• p-tert-Butylphenethyl alcohol
• Phenethyl alcohol, p-(tert-butyl)-
• AES74I7NRU
• Benzeneethanol, 4-(1,1-dimethylethyl)-
• Phenethyl alcohol, p-tert-butyl-
• 2-(p-t-butylphenyl) ethanol
• 2-[4-(t-butyl)phenyl]ethanol
• 2-
• NS00009527
• 2-(4-TERT-BUTYLPHENYL)ETHAN-1-OL
• SY106519
• SCHEMBL697688
• 4-(tert-Butyl)phenethyl Alcohol
• FT-0608693
• BRN 2246595
• DTXSID40202384
• 4-(1,1-DIMETHYLETHYL)BENZENEETHANOL
• EC 410-020-5
• NZGMMENPUKHODD-UHFFFAOYSA-N
• CS-W021395
• 5406-86-0
• 4-TERT-BUTYLPHENETHANOL
• UNII-AES74I7NRU
• 4-06-00-03434 (Beilstein Handbook Reference)
• MFCD00236023
• 2-[4-(1,1-dimethylethyl)phenyl]ethyl alcohol
• CK1127
• 2-(4-tert-butylphenyl) ethanol
• WLN: Q2R DX1&1&1
• AKOS005393649
• EN300-1635292
• AC-765
• DS-4891
• NSC5319
• 4-tert-Butylphenethyl alcohol, AldrichCPR
• NSC-5319
• STK087129
• 4-tert-Butylphenethanol

• MDL： MFCD00236023
• Inchi： 1S/C12H18O/c1-12(2,3)11-6-4-10(5-7-11)8-9-13/h4-7,13H,8-9H2,1-3H3
• InChI Key： NZGMMENPUKHODD-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)C(C)(C)C
• BRN： 2246595

Computed Properties

• Exact Mass: 178.13600
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,975 g/cm3
• Melting Point: 32-35°C
• Boiling Point: 141-143°C 15mm
• Flash Point: 141-143°C/15mm
• Refractive Index: 1.5209
• Water Partition Coefficient: Insoluble in water.
• PSA: 20.23000
• LogP: 2.51890
• Solubility: Insoluble in water, soluble in tetrahydrofuran \ acetone \ benzene and other organic solvents

4-tert-Butylphenethanol Security Information

• Hazardous Material transportation number：3077
• Hazard Category Code： 41-48/22-51/53-62-52
• Safety Instruction： S26-S36/37/39-S61
• RTECS：SG7875000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R41
• Packing Group：III
• Safety Term：S26;S36/37/39;S61
• Packing Group：III